Cas no 62575-53-5 (5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol))

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) structure
62575-53-5 structure
Product Name:5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
CAS No:62575-53-5
MF:C19H18N6S2
MW:394.516419887543
MDL:MFCD01417908
CID:439666
PubChem ID:1281678
Update Time:2025-09-26

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) Chemical and Physical Properties

Names and Identifiers

    • 5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
    • LS-08773
    • 62575-53-5
    • 4-benzyl-5-{[4-benzyl-5-sulfanyl(1,2,4-triazol-3-yl)]methyl}-1,2,4-triazole-3- thiol
    • AKOS003244136
    • 5,5'-Methylenebis(4-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)
    • A917442
    • 4-benzyl-5-[(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4H-1,2,4-triazole-3-thiol
    • MFCD01417908
    • CS-0322787
    • Oprea1_040251
    • 4-benzyl-3-[(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-1H-1,2,4-triazole-5-thione
    • MDL: MFCD01417908
    • Inchi: 1S/C19H18N6S2/c26-18-22-20-16(24(18)12-14-7-3-1-4-8-14)11-17-21-23-19(27)25(17)13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,22,26)(H,23,27)
    • InChI Key: PKDMQHNYBQEXKL-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CC2=NNC(N2CC2C=CC=CC=2)=S)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 394.10343695g/mol
  • Monoisotopic Mass: 394.10343695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 533.7±60.0 °C at 760 mmHg
  • Flash Point: 276.6±32.9 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) Security Information

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M132695-500mg
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
500mg
$ 195.00 2022-06-04
TRC
M132695-1000mg
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
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$ 315.00 2022-06-04
TRC
M132695-2000mg
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
2g
$ 505.00 2022-06-04
Chemenu
CM523064-1g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
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$119 2022-09-29
Chemenu
CM523064-5g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
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abcr
AB415670-500 mg
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
500MG
€151.00 2022-08-31
abcr
AB415670-1 g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
1 g
€172.20 2023-07-19
abcr
AB415670-5 g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
5 g
€389.30 2023-07-19
abcr
AB415670-10 g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
10 g
€539.60 2023-07-19
abcr
AB415670-25 g
5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
62575-53-5
25 g
€1,115.80 2023-07-19
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